Cas no 2613389-33-4 (5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride)

• Product Name: 5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride
• CAS No: 2613389-33-4
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD33031571
• CID: 5663517
• PubChem ID: 155943309
• Update Time: 2025-10-21

5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 5-(1-methylethyl)-, hydrochloride (1:1)
• 5-Isopropylnicotinaldehyde (hydrochloride)
• 2613389-33-4
• 5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride
• EN300-27736223

• MDL： MFCD33031571
• Inchi： 1S/C9H11NO.ClH/c1-7(2)9-3-8(6-11)4-10-5-9;/h3-7H,1-2H3;1H
• InChI Key： ROKFAYOOUHWDRJ-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC(C=O)=C1)(C)C.Cl

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Additional information on 5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride

5-(Propan-2-yl)pyridine-3-carbaldehyde Hydrochloride: A Comprehensive Overview

5-(Propan-2-yl)pyridine-3-carbaldehyde hydrochloride (CAS No. 2613389-33-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as isopropylpyridine-3-carbaldehyde hydrochloride, has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research advancements of this compound.

The chemical structure of 5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride is characterized by a pyridine ring with a propan-2-yl group at the 5-position and an aldehyde functional group at the 3-position. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations. The pyridine ring is a common motif in many bioactive molecules, contributing to its pharmacological properties.

The synthesis of 5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride can be achieved through several routes. One common method involves the reaction of 5-(propan-2-yl)pyridine with an appropriate aldehyde followed by acidification to form the hydrochloride salt. This process is well-documented in the literature and has been optimized to achieve high yields and purity. Recent advancements in synthetic methodologies have focused on developing more efficient and environmentally friendly processes, such as using catalysts and green solvents.

In terms of biological activities, 5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride has shown promising results in various studies. Research has indicated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride effectively inhibited the proliferation of human cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell growth and survival.

Beyond its anti-cancer effects, 5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns globally. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. These findings suggest that 5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride could be a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for drug development. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 5-(propan-2-yl)pyridine-3-carbaldehyde hydrochloride (CAS No. 2613389-33-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its anti-inflammatory and anti-cancer properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.